Cas no 1000529-26-9 (3-(5-chloro-2-methoxyphenyl)propan-1-amine)

• Product Name: 3-(5-chloro-2-methoxyphenyl)propan-1-amine
• CAS No: 1000529-26-9
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6124439
• PubChem ID: 43646800
• Update Time: 2025-06-14

3-(5-chloro-2-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxyphenyl)propan-1-amine
• 1000529-26-9
• EN300-1983190
• DTXSID90656252
• AKOS006034793

• Inchi： 1S/C10H14ClNO/c1-13-10-5-4-9(11)7-8(10)3-2-6-12/h4-5,7H,2-3,6,12H2,1H3
• InChI Key： WKGGYPRKBLIUKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCCN)OC

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(5-chloro-2-methoxyphenyl)propan-1-amine

Comprehensive Overview of 3-(5-Chloro-2-Methoxyphenyl)Propan-1-Amine (CAS No. 1000529-26-9)

3-(5-Chloro-2-methoxyphenyl)propan-1-amine, with the CAS number 1000529-26-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of arylalkylamines, characterized by a phenyl ring substituted with chloro and methoxy groups, linked to a propylamine chain. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

Researchers and industry professionals frequently search for 3-(5-chloro-2-methoxyphenyl)propan-1-amine synthesis, CAS 1000529-26-9 applications, and arylalkylamine derivatives. The compound's relevance is further highlighted by its potential role in addressing modern healthcare challenges, such as the development of novel therapeutics for neurological disorders. Its structural features, including the chloro and methoxy substituents, contribute to its bioactivity, making it a subject of interest in medicinal chemistry.

One of the key reasons for the growing interest in 3-(5-chloro-2-methoxyphenyl)propan-1-amine is its versatility. It serves as a building block for the synthesis of various pharmacologically active compounds. For instance, derivatives of this amine have been explored for their potential as serotonin receptor modulators, which are critical in treating conditions like depression and anxiety. This aligns with current trends in mental health research, where there is a high demand for innovative and effective treatments.

From a technical perspective, the CAS 1000529-26-9 compound exhibits specific physicochemical properties that are crucial for its applications. Its molecular weight, solubility, and stability under different conditions are often queried by chemists and formulators. Understanding these properties is essential for optimizing its use in laboratory and industrial settings. Additionally, the compound's purity and analytical methods for its characterization are frequently discussed topics in scientific forums.

The synthesis of 3-(5-chloro-2-methoxyphenyl)propan-1-amine typically involves multi-step organic reactions, including halogenation, etherification, and reductive amination. Researchers often look for efficient synthesis routes for CAS 1000529-26-9 to improve yield and reduce environmental impact. Green chemistry principles are increasingly being applied to such processes, reflecting the broader shift toward sustainable practices in the chemical industry.

Another area of interest is the compound's potential role in drug repurposing, a strategy gaining traction due to its cost-effectiveness and accelerated development timelines. By leveraging existing knowledge about 3-(5-chloro-2-methoxyphenyl)propan-1-amine, scientists can explore new therapeutic indications without starting from scratch. This approach is particularly relevant in the context of emerging diseases and unmet medical needs.

In summary, 3-(5-chloro-2-methoxyphenyl)propan-1-amine (CAS 1000529-26-9) is a compound of significant scientific and industrial importance. Its applications span drug discovery, material science, and biochemical research, making it a focal point for ongoing studies. As the demand for innovative solutions in healthcare and technology grows, this compound is poised to play an even more prominent role in advancing scientific knowledge and improving human health.